N-[(E)-phenylmethylidene]-N-{4-[(4-{[(E)-phenylmethylidene]amino}phenyl)sulfanyl]phenyl}amine

• Molecular Formula: C26H20N2S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[4-[4-(benzylideneamino)phenyl]sulfanylphenyl]-1-phenylmethanimine
• InChI: InChI=1S/C26H20N2S/c1-3-7-21(8-4-1)19-27-23-11-15-25(16-12-23)29-26-17-13-24(14-18-26)28-20-22-9-5-2-6-10-22/h1-20H
• InChI Key: FHSJCKYAXMJVKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NC2=CC=C(C=C2)SC3=CC=C(C=C3)N=CC4=CC=CC=C4

Description

compound S202428 , has the following chemical formula:

$$\text{C}_{26}\text{H}_{20}\text{N}_2\text{O}_2\text{S}$$C26​H20​N2​O2​S

. It is a complex organic molecule with intriguing properties.

Preparation Methods

Synthetic Routes:: The synthetic routes for this compound involve the condensation of appropriate precursors. One common method is the reaction between an aldehyde (such as benzaldehyde) and an amine (such as aniline) under suitable conditions. The imine formed undergoes further reactions to yield the desired compound.

Industrial Production:: While specific industrial methods are proprietary, large-scale production likely involves efficient synthetic routes optimized for yield and purity.

Chemical Reactions Analysis

Reactivity::

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction of the imine group could yield secondary amines.

Substitution: Substitution reactions at the phenyl rings are possible.

Common Reagents and Conditions::

Reductive Amination: Sodium borohydride (NaBH₄) or other reducing agents.

Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂).

Substitution: Halogenating agents (e.g., bromine, chlorine).

Major Products:: The major products depend on reaction conditions and substituents. For example, reduction of the imine could yield the corresponding secondary amine.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: As a versatile building block for organic synthesis.

Biology: It may serve as a probe or ligand for studying biological processes.

Medicine: Potential pharmaceutical applications due to its structural features.

Industry: Used in the synthesis of specialty chemicals.

Mechanism of Action

The exact mechanism remains an active area of research. its molecular targets likely involve interactions with proteins or enzymes, affecting cellular processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare it to related imines or amines. Its unique structure sets it apart from other molecules in this class.